Cas no 18037-63-3 (Benzenesulfonic acid,3-[2-[4-[2-(4-hydroxy-3-methylphenyl)diazenyl]-3-methoxyphenyl]diazenyl]-,sodium salt (1:1))

• Product Name: Benzenesulfonic acid,3-[2-[4-[2-(4-hydroxy-3-methylphenyl)diazenyl]-3-methoxyphenyl]diazenyl]-,sodium salt (1:1)
• CAS No: 18037-63-3
• MF: C₂₀H₁₇N₄NaO₅S
• MW: 448.427553892136
• CID: 178537
• PubChem ID: 135666426
• Update Time: 2025-04-19

Benzenesulfonic acid,3-[2-[4-[2-(4-hydroxy-3-methylphenyl)diazenyl]-3-methoxyphenyl]diazenyl]-,sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3-[2-[4-[2-(4-hydroxy-3-methylphenyl)diazenyl]-3-methoxyphenyl]diazenyl]-,sodium salt (1:1)
• sodium m-[[4-[(4-hydroxy-m-tolyl)azo]-3-methoxyphenyl]azo]benzenesulphonate
• Benzenesulfonic acid, 3-((4-((4-hydroxy-3-methylphenyl)azo)-3-methoxyphenyl)azo)-, monosodium salt
• Benzenesulfonic acid, 3-(2-(4-(2-(4-hydroxy-3-methylphenyl)diazenyl)-3-methoxyphenyl)diazenyl)-, sodium salt (1:1)
• sodium 3-[(E)-{3-methoxy-4-[(2E)-2-(3-methyl-4-oxocyclohexa-2,5-dien-1-ylidene)hydrazinyl]phenyl}diazenyl]benzenesulfonate
• Sodium m-((4-((4-hydroxy-m-tolyl)azo)-3-methoxyphenyl)azo)benzenesulphonate
• Einecs 241-946-6
• 3-[[4-[(4-Hydroxy-3-methylphenyl)azo]-3-methoxyphenyl]azo]benzenesulfonic acid sodium salt
• Benzenesulfonic acid, 3-((4-((4-hydroxy-3-methylphenyl)azo)-3-methoxyp henyl)azo)-, monosodium salt
• 18037-63-3
• Benzenesulfonic acid, 3-[[4-[(4-hydroxy-3-methylphenyl)azo]-3-methoxyphenyl]azo]-, monosodium salt
• 8BC3N7P29S
• NS00051030
• Benzenesulfonic acid, 3-[2-[4-[2-(4-hydroxy-3-methylphenyl)diazenyl]-3-methoxyphenyl]diazenyl]-, sodium salt (1:1)
• DTXSID2066303
• Benzenesulfonic acid, 3-[2-[4-[2-(4-hydroxy-3-methylphenyl)diazenyl]-3-methoxyphenyl]diazenyl]-, sodium salt

• Inchi： 1S/C20H18N4O5S.Na/c1-13-10-15(7-9-19(13)25)23-24-18-8-6-16(12-20(18)29-2)22-21-14-4-3-5-17(11-14)30(26,27)28;/h3-12,25H,1-2H3,(H,26,27,28);/q;+1/p-1/b22-21+,24-23+;
• InChI Key： QCSGCRNTKFFEPD-HQHRKKNHSA-M
• SMILES： S(C1C=CC=C(C=1)/N=N/C1C=CC(=C(C=1)OC)/N=N/C1=CC=C(C(C)=C1)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 448.08191
• Monoisotopic Mass: 448.081735
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 865
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 141

Experimental Properties

• Density: g/cm3
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 132.61